5-(4-(4-Methylbenzoyl)piperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-methylbenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H22N4O2/c1-16-6-8-18(9-7-16)22(28)26-10-12-27(13-11-26)23-20(15-24)25-21(29-23)19-5-3-4-17(2)14-19/h3-9,14H,10-13H2,1-2H3
• InChI Key: XSTHATXQJKKYFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=CC(=C4)C)C#N
• Molecular Formula: C23H22N4O2
• Molecular Weight: 386.4 g/mol

Description

5-(4-(4-Methylbenzoyl)piperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as MBPPOC and is synthesized through a complex process that involves several chemical reactions. The purpose of

Scientific Research Applications

Antimicrobial Activities

Compounds with structural elements similar to "5-(4-(4-Methylbenzoyl)piperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile" have been synthesized and evaluated for their antimicrobial properties. For instance, a study focused on the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives, indicating that certain derivatives possessed good or moderate activities against test microorganisms (Bektaş et al., 2007). Similarly, other research on 1,4-disubstituted 1,2,3-triazole derivatives as possible antimicrobial agents showed moderate to good activities against tested bacterial and fungal strains (Jadhav et al., 2017).

Novel Derivatives for Biological Activities

The synthesis and biological evaluation of novel derivatives have been a significant area of research. For example, novel 5-(4-methyl-1,2,3-triazole)methyl oxazolidinones were synthesized and tested for their antibacterial activity, showing strong to moderate in vitro activity against susceptible and resistant Gram-positive pathogenic bacteria (Phillips et al., 2009). This suggests that compounds containing elements such as piperazine and oxazole rings can be promising candidates for developing new antimicrobial agents.

Development of Materials with Unique Properties

Research has also explored the synthesis of compounds with potential applications in materials science, such as the development of insensitive high explosives. A study on tetrazolyl triazolotriazine, a compound with a carbonitrile group similar to the query compound, demonstrated its potential as a 1,3,5-triamino-2,4,6-trinitrobenzene (TATB) replacement due to its density, thermal stability, and insensitivity to impact (Snyder et al., 2017).